Cas no 93606-29-2 (4-Amino-2-diethylamino-pyrimidine-5-carbonitrile)

• Product Name: 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile
• CAS No: 93606-29-2
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 2195320
• PubChem ID: 2816412
• Update Time: 2025-06-08

4-Amino-2-diethylamino-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile
• 4-amino-2-(diethylamino)pyrimidine-5-carbonitrile
• CHEMBL1504796
• AO-476/43380290
• HMS2803K09
• 93606-29-2
• HMS1304I13
• SMR000459014
• DB-079621
• Maybridge2_000541
• DTXSID80384678
• SB40076
• MLS000858935
• AKOS013465140
• 4-amino-2-(diethylamino)-5-pyrimidinecarbonitrile
• DTXCID40335702

• Inchi： 1S/C9H13N5/c1-3-14(4-2)9-12-6-7(5-10)8(11)13-9/h6H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key： KNVKJZMDXCOGRG-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C#N)=C(N)N=1)(CC)CC

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile

Introduction to 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile (CAS No. 93606-29-2)

4-Amino-2-diethylamino-pyrimidine-5-carbonitrile is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 93606-29-2, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and medicinal applications. The presence of both amino and diethylamino substituents, along with a cyano group at the 5-position, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

The structural features of 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile contribute to its reactivity and functionality, making it a promising candidate for further exploration in medicinal chemistry. The pyrimidine core is a fundamental motif in many nucleoside analogs and antiviral agents, while the electron-withdrawing cyano group can influence the electronic properties of the molecule, enhancing its interactions with biological targets. Additionally, the diethylamino group introduces basicity, which can be exploited in designing molecules that require pH-dependent activity or binding to acidic residues in proteins.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced pharmacological properties. One area of particular interest is the exploration of these compounds as kinase inhibitors, given the critical role that kinases play in cellular signaling pathways associated with various diseases, including cancer. Studies have shown that modifications at the 2- and 5-positions of the pyrimidine ring can significantly alter the binding affinity and selectivity of these molecules towards target kinases. For instance, 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile has been investigated as a potential inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders.

The synthesis of 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the cyano group at the 5-position can be achieved through cyanation reactions, such as the use of copper(I) cyanide or potassium cyanide in presence of a suitable catalyst. The subsequent functionalization at the 2-position with diethylamine requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed insights into how different substituents influence the binding mode and affinity of the molecule. For example, molecular dynamics simulations have shown that the diethylamino group can form favorable hydrogen bonds with polar residues in protein active sites, while the cyano group may engage in π-stacking interactions or participate in hydrogen bonding depending on the local environment.

The pharmacological evaluation of 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile has demonstrated its potential as an anti-inflammatory agent. Preclinical studies have indicated that this compound can modulate cytokine production by inhibiting key signaling pathways involved in inflammation. The ability to selectively target inflammatory pathways without significant off-target effects makes this molecule an attractive candidate for further development into therapeutic agents for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural similarity to known antiviral drugs suggests that it may exhibit activity against certain viral infections by interfering with viral replication mechanisms.

Recent advancements in drug delivery systems have also opened new avenues for utilizing 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile effectively. Nanoparticle-based formulations have been explored to enhance bioavailability and targeted delivery to specific tissues or organs. These formulations leverage the hydrophobicity or hydrophilicity of different parts of the molecule to optimize their interaction with delivery vehicles such as liposomes or polymeric nanoparticles. Such innovations could improve therapeutic efficacy while minimizing side effects associated with systemic administration.

The environmental impact of synthesizing and disposing of 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile is another critical consideration in its development as a pharmaceutical compound. Green chemistry principles have been applied to design more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions have been investigated to improve environmental compatibility. Furthermore, efforts are being made to develop biodegradable formulations that allow for controlled release and degradation after administration.

The future prospects for 4-Amino-2-diethylamino-pyrimidine-5-carbonitrile are promising, with ongoing research aimed at expanding its therapeutic applications beyond anti-inflammatory uses. Exploration into its potential as an anticancer agent has shown encouraging results in preclinical models, where it has demonstrated ability to inhibit tumor growth by targeting specific molecular pathways involved in cancer progression. Additionally, its role as a scaffold for designing next-generation antibiotics is being investigated due to emerging concerns about antibiotic resistance.

In conclusion,4-Amino-2-diethylamino-pyrimidine-5-carbonitrile (CAS No. 93606-29-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its synthesis continues to benefit from innovations in organic synthesis techniques, while computational studies provide valuable insights into its mechanism of action. As research progresses,this compound holds great promise for addressing various diseases through targeted therapeutic interventions, underscoring its importance as a key player in modern drug discovery efforts.